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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447

CAS Number: 33890-03-8

This technical guide provides an in-depth overview of 4-Aminoisophthalic acid, a key
chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development and materials science, this document details its chemical properties, synthesis
protocols, and applications, with a focus on its role as a versatile building block.

Chemical and Physical Properties

4-Aminoisophthalic acid, with the CAS number 33890-03-8, is an aromatic compound
containing both amino and carboxylic acid functional groups.[1][2] These reactive sites make it
a valuable precursor in the synthesis of more complex molecules. A summary of its key
properties is presented below.
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Property Value Source
Molecular Formula CsH7NOa4 [1112]
Molecular Weight 181.15 g/mol [1][2]
1,3-Benzenedicarboxylic acid,
Synonyms ] [1]
4-amino
Purity >97% [1]
Room temperature, protect
Storage ) [1]
from light
Topological Polar Surface Area
100.62 A2 [1]
(TPSA)
logP 0.6652 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 3 [1]
Rotatable Bonds 2 [1]

Synthesis of 4-Aminoisophthalic Acid

The primary route for the synthesis of 4-Aminoisophthalic acid is through the catalytic
hydrogenation of 4-nitroisophthalic acid.[3] This process involves the reduction of the nitro
group to an amine.

Experimental Protocol: Synthesis of 4-Aminoisophthalic
Acid

Objective: To synthesize 4-Aminoisophthalic acid by the catalytic hydrogenation of 4-
nitroisophthalic acid.[3]

Materials:

e 4-nitroisophthalic acid (0.457 mol, 98 g)
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Methanol (5 L)

20% Palladium on carbon (Pd/C) catalyst

Diatomaceous earth

Chloroform

Thin Layer Chromatography (TLC) plate

Procedure:

e Dissolve 4-nitroisophthalic acid in methanol in a suitable reaction vessel.
e Add the 20% Pd/C catalyst to the solution.

o Carry out the hydrogenation reaction at room temperature for 4 hours under a hydrogen
atmosphere.

e Upon completion of the reaction, filter the mixture through diatomaceous earth to remove the
catalyst.

» Concentrate the filtrate in vacuo to yield 4-Aminoisophthalic acid as a white solid.

e The product can be detected by TLC using a chloroform/methanol (7:3) solvent system, with
an expected Rf value of 0.4.

Expected Yield: 72 g (87%)[3]
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Synthesis Workflow of 4-Aminoisophthalic Acid
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Caption: Synthesis of 4-Aminoisophthalic Acid from 4-Nitroisophthalic Acid.
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Applications in Research and Development

While its isomer, 5-aminoisophthalic acid, is a well-known intermediate in the synthesis of X-ray
contrast media, 4-Aminoisophthalic acid and its derivatives have been explored for their
potential in medicinal chemistry and materials science.

Potential Pharmacological Activities

Derivatives of 4-Aminoisophthalic acid have been investigated for a range of biological
activities, including antimicrobial, antiviral, antitumor, and anti-inflammatory effects.[4] The
development of novel drug candidates with improved efficacy and safety profiles is an active
area of research in medicinal chemistry.[4]

Metal-Organic Frameworks (MOFs)

4-Aminoisophthalic acid serves as a versatile organic linker in the synthesis of Metal-Organic
Frameworks (MOFs). The presence of both carboxylate and amino groups allows for the
formation of robust and functional frameworks with potential applications in gas storage,
catalysis, and drug delivery.
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Conceptual Construction of a MOF
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Caption: Formation of a Metal-Organic Framework using 4-Aminoisophthalic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Aminoisophthalic Acid: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280447#4-aminoisophthalic-acid-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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